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Compound of Interest

Compound Name: Cyclododecene

Cat. No.: B074035 Get Quote

An In-depth Technical Guide on Cyclododecene: Molecular Weight and Formula

For researchers, scientists, and professionals engaged in drug development and chemical

synthesis, a precise understanding of the fundamental properties of chemical compounds is

paramount. This document provides a concise technical overview of cyclododecene, focusing

on its molecular weight and chemical formula.

Quantitative Data Summary
The essential physicochemical properties of cyclododecene are summarized in the table

below for straightforward reference and comparison. These values are consistently reported

across various chemical databases.

Property Value Source

Molecular Formula C₁₂H₂₂ PubChem, NIST[1][2][3]

Molecular Weight 166.30 g/mol PubChem, Sigma-Aldrich[1][4]

Molecular Weight (Exact) 166.3031 g/mol NIST[2][3]

Logical Relationship Diagram
The following diagram illustrates the direct relationship between the chemical name, its

empirical formula, and its resulting molecular weight.
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Figure 1: Relationship between Cyclododecene, its formula, and molecular weight.

Experimental Protocols
The determination of the molecular weight and formula of cyclododecene is typically achieved

through standard analytical chemistry techniques. While specific experimental protocols from

the cited database entries are not detailed, the general methodologies are well-established.

1. Mass Spectrometry for Molecular Weight and Formula Determination:

Objective: To determine the exact mass of the molecule and deduce its elemental

composition.

Methodology:

Sample Introduction: A pure sample of cyclododecene is introduced into the mass

spectrometer, often via Gas Chromatography (GC-MS) for separation and purification.

Ionization: The sample is ionized, commonly using Electron Ionization (EI), which

bombards the molecules with electrons to create charged molecular ions.

Mass Analysis: The ions are accelerated and separated based on their mass-to-charge

ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

Detection: A detector records the abundance of ions at each m/z value, generating a mass

spectrum. The peak with the highest m/z corresponding to the intact molecule is the

molecular ion peak, which provides the molecular weight. High-resolution mass
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spectrometry can provide the exact mass, allowing for the determination of the molecular

formula.

2. Elemental Analysis:

Objective: To determine the percentage composition of each element (carbon and hydrogen)

in the compound.

Methodology:

Combustion: A precisely weighed sample of cyclododecene is combusted in a furnace in

the presence of excess oxygen.

Product Collection: The combustion products, carbon dioxide (CO₂) and water (H₂O), are

passed through separate absorption tubes.

Quantification: The mass of CO₂ and H₂O absorbed is measured.

Calculation: From the masses of CO₂ and H₂O, the masses and percentages of carbon

and hydrogen in the original sample are calculated. This data is then used to determine

the empirical formula. The molecular formula is subsequently determined by comparing

the empirical formula weight with the molecular weight obtained from mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [cyclododecene molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074035#cyclododecene-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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